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Compound of Interest

Compound Name: 2-Chloro-4-ethylpyridine

Cat. No.: B016415 Get Quote

Technical Guide: 2-Chloro-4-ethylpyridine
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides core information on the chemical properties of 2-Chloro-4-
ethylpyridine, a key intermediate in the synthesis of pharmaceuticals and agrochemicals.[1]

Chemical Properties
The fundamental molecular characteristics of 2-Chloro-4-ethylpyridine are summarized

below.

Property Value References

Molecular Formula C7H8ClN [2][3][4][5]

Molecular Weight 141.60 g/mol [4]

CAS Number 40325-11-9 [2][3][4]

Experimental Protocols
Detailed experimental protocols for the use of 2-Chloro-4-ethylpyridine are specific to the

reaction in which it is being used. However, a general protocol for the characterization and

confirmation of its molecular weight and formula is outlined below.
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Objective: To confirm the molecular weight and formula of a sample of 2-Chloro-4-
ethylpyridine.

Methodology: Mass Spectrometry

Sample Preparation:

Dissolve a small amount of the 2-Chloro-4-ethylpyridine sample in a suitable volatile

organic solvent (e.g., methanol or acetonitrile).

Prepare a dilute solution to avoid saturating the detector.

Instrumentation:

Utilize a high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) for accurate mass

determination.

Choose an appropriate ionization technique, such as Electrospray Ionization (ESI) or

Atmospheric Pressure Chemical Ionization (APCI), suitable for the analyte.

Data Acquisition:

Introduce the sample into the mass spectrometer.

Acquire the mass spectrum in a positive ion mode to observe the protonated molecule

[M+H]⁺.

Calibrate the instrument using a known standard to ensure high mass accuracy.

Data Analysis:

Identify the peak corresponding to the protonated molecule.

The expected m/z for [C7H8ClN + H]⁺ would be approximately 142.042.

Compare the experimentally measured accurate mass to the theoretical mass calculated

from the elemental formula (C7H8ClN).
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The isotopic pattern of the molecule, particularly the presence of chlorine (with its

characteristic ~3:1 ratio of ³⁵Cl and ³⁷Cl isotopes), should be observed and will further

confirm the elemental composition.

Visualizations
The following diagram illustrates the elemental composition of 2-Chloro-4-ethylpyridine based

on its molecular formula.
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Elemental composition of 2-Chloro-4-ethylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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